Cas no 1207014-49-0 (4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide)

4-(4-Chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide is a structurally complex thiophene-based carboxamide derivative with potential applications in medicinal chemistry and drug discovery. Its key features include a multi-substituted thiophene core, a 4-chlorophenyl group, and a 3,4,5-trimethoxyphenyl carboxamide moiety, which may confer selective binding properties. The presence of the pyrrole ring and methoxy groups enhances its potential as a scaffold for targeting specific biological pathways. This compound is of interest due to its modular structure, allowing for further derivatization and optimization in pharmacological studies. Its synthetic route and purity are critical for reproducible research in kinase inhibition or other therapeutic areas.

4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide structure

1207014-49-0 structure

Product Name:4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide

CAS No:1207014-49-0

MF:C₂₄H₂₁ClN₂O₄S

MW:468.952543973923

CID:5392696

Update Time:2025-06-14

4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-(4-chlorophenyl)-3-pyrrol-1-yl-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
- 4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
- Inchi： 1S/C24H21ClN2O4S/c1-29-19-12-17(13-20(30-2)22(19)31-3)26-24(28)23-21(27-10-4-5-11-27)18(14-32-23)15-6-8-16(25)9-7-15/h4-14H,1-3H3,(H,26,28)
- InChI Key： XNIRNOHLLFGJDO-UHFFFAOYSA-N
- SMILES： C1(C(NC2=CC(OC)=C(OC)C(OC)=C2)=O)SC=C(C2=CC=C(Cl)C=C2)C=1N1C=CC=C1

4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-0298-2μmol	4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide	1207014-49-0	2μmol	$57.0	2023-09-11
Life Chemicals	F3398-0298-5μmol	4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide	1207014-49-0	5μmol	$63.0	2023-09-11
Life Chemicals	F3398-0298-10μmol	4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide	1207014-49-0	10μmol	$69.0	2023-09-11
Life Chemicals	F3398-0298-20μmol	4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide	1207014-49-0	20μmol	$79.0	2023-09-11
Life Chemicals	F3398-0298-1mg	4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide	1207014-49-0	1mg	$54.0	2023-09-11
Life Chemicals	F3398-0298-2mg	4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide	1207014-49-0	2mg	$59.0	2023-09-11
Life Chemicals	F3398-0298-3mg	4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide	1207014-49-0	3mg	$63.0	2023-09-11
Life Chemicals	F3398-0298-4mg	4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide	1207014-49-0	4mg	$66.0	2023-09-11
Life Chemicals	F3398-0298-5mg	4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide	1207014-49-0	5mg	$69.0	2023-09-11
Life Chemicals	F3398-0298-10mg	4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide	1207014-49-0	10mg	$79.0	2023-09-11

4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide Related Literature

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Additional information on 4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide

Comprehensive Overview of 4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide (CAS No. 1207014-49-0)

The compound 4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide, identified by its CAS No. 1207014-49-0, is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiophene core substituted with chlorophenyl, pyrrolyl, and trimethoxyphenyl groups, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide has surged, driven by advancements in cancer research and neurodegenerative disease studies. This compound's multi-substituted thiophene backbone is often compared to other small-molecule inhibitors, a hot topic in precision medicine. Its carboxamide functionality further enhances its binding affinity, making it a candidate for kinase inhibition studies, a frequently searched term in academic and pharmaceutical circles.

The synthesis of CAS 1207014-49-0 involves meticulous organic coupling reactions, including Suzuki-Miyaura or Buchwald-Hartwig cross-coupling, to achieve the desired aryl-thiophene linkage. These methods align with the growing trend toward green chemistry, as researchers seek sustainable synthesis protocols. The compound's solubility in polar aprotic solvents like DMSO and its stability under physiological conditions are frequently discussed in forums, highlighting its practicality in in vitro assays.

From a structure-activity relationship (SAR) perspective, the trimethoxyphenyl moiety in 4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide is critical for its bioactivity. This feature resonates with studies on microtubule-targeting agents, a trending topic in anti-mitotic drug development. Computational modeling (in silico studies) of this compound often reveals high binding scores against tubulin, a protein frequently searched in cancer therapeutics databases.

Another area of interest is the compound's potential role in signal transduction modulation. The pyrrolyl group may interact with GPCRs (G-protein-coupled receptors), a family of targets dominating drug discovery pipelines. This aligns with user queries about allosteric modulators and receptor selectivity, making the compound relevant to high-throughput screening (HTS) campaigns.

In summary, 4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide (CAS 1207014-49-0) embodies the intersection of medicinal chemistry and molecular pharmacology. Its structural complexity and functional versatility position it as a promising scaffold for addressing unmet medical needs, particularly in oncology and CNS disorders. As research progresses, this compound may emerge as a key player in the next generation of targeted therapies.